Cas no 1049549-29-2 (3,4,5-trimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide)

• Product Name: 3,4,5-trimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• CAS No: 1049549-29-2
• MF: C₁₆H₁₉N₃O₅
• MW: 333.339164018631
• CID: 6309176
• PubChem ID: 42226623
• Update Time: 2025-05-20

3,4,5-trimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• VU0640399-1
• 3,4,5-trimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide
• AKOS024504947
• 3,4,5-trimethoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide
• 1049549-29-2
• F5283-0002

• Inchi： 1S/C16H19N3O5/c1-22-12-9-11(10-13(23-2)15(12)24-3)16(21)17-7-8-19-14(20)5-4-6-18-19/h4-6,9-10H,7-8H2,1-3H3,(H,17,21)
• InChI Key： RKVCSQURUVBINU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(NCCN1C(C=CC=N1)=O)=O)OC)OC

Computed Properties

• Exact Mass: 333.13247072g/mol
• Monoisotopic Mass: 333.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4,5-trimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide

3,4,5-Trimethoxy-N-[2-(6-Oxo-1,6-Dihydropyridazin-1-yl)Ethyl]Benzamide: A Comprehensive Overview

The compound with CAS No. 1049549-29-2, known as 3,4,5-trimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzamides and features a complex structure that includes a benzene ring substituted with three methoxy groups at the 3, 4, and 5 positions. The benzamide moiety is further connected to a side chain that incorporates a dihydropyridazine ring system with an oxo group at the 6-position.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving advanced catalytic systems and high-yield coupling reactions. The dihydropyridazine ring system is particularly interesting due to its ability to engage in various electronic transitions under specific conditions, making it a valuable component in optoelectronic materials and sensors.

One of the most promising applications of 3,4,5-trimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in drug discovery programs targeting neurodegenerative diseases and cancer. The methoxy groups on the benzene ring contribute to enhanced solubility and stability in biological systems, while the dihydropyridazine moiety offers opportunities for functionalization and bioisosteric replacements.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been exploited in the development of advanced coatings with tailored properties such as water resistance and anti-fouling characteristics. The benzamide group plays a critical role in these self-assembling processes by providing hydrogen bonding sites that facilitate molecular recognition and ordering.

From an environmental perspective, recent studies have focused on the biodegradation pathways of 3,4,5-trimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide under simulated natural conditions. These investigations aim to assess its potential impact on ecosystems and develop strategies for sustainable chemical manufacturing practices.

The synthesis of this compound involves a series of carefully optimized steps that highlight modern chemical engineering techniques. Key intermediates include substituted benzamides and dihydropyridazines, which are synthesized using palladium-catalyzed cross-coupling reactions and oxidative cyclizations. The use of green chemistry principles has significantly reduced the environmental footprint of these processes.

Furthermore, computational chemistry tools have been employed to predict the electronic properties and reactivity profiles of this compound at the molecular level. These insights are crucial for designing next-generation materials with tailored functionalities such as light-harvesting capabilities or catalytic activity in organic transformations.

In conclusion, 3,4,5-trimethoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide (CAS No. 1049549-29-2) stands out as a versatile building block with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in fields ranging from drug discovery to materials science.